Cas no 18910-15-1 (Benzenepropanoic acid, a-bromo-4-carboxy-)

Benzenepropanoic acid, a-bromo-4-carboxy- structure
18910-15-1 structure
Product Name:Benzenepropanoic acid, a-bromo-4-carboxy-
CAS No:18910-15-1
MF:C10H9BrO4
MW:273.080062627792
CID:227877
PubChem ID:265269
Update Time:2025-04-19

Benzenepropanoic acid, a-bromo-4-carboxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a-bromo-4-carboxy-
    • 4-(2-bromo-2-carboxyethyl)benzoic acid
    • AC1L6DLO
    • AC1Q243Q
    • AG-J-11753
    • AR-1F5837
    • CTK4E0031
    • NSC101128
    • 18910-15-1
    • DTXSID80295311
    • NSC-101128
    • Inchi: 1S/C10H9BrO4/c11-8(10(14)15)5-6-1-3-7(4-2-6)9(12)13/h1-4,8H,5H2,(H,12,13)(H,14,15)
    • InChI Key: MMKKZZMGWQXQAO-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)O)CC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 271.96837
  • Monoisotopic Mass: 271.96842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
  • LogP: 1.77540
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